Cas no 1448036-80-3 (1-cyclohexyl-3-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylurea)

• Product Name: 1-cyclohexyl-3-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylurea
• CAS No: 1448036-80-3
• MF: C₁₈H₂₅N₃O₂
• MW: 315.410004377365
• CID: 5812266
• PubChem ID: 71788721
• Update Time: 2025-10-31

1-cyclohexyl-3-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylurea
• 1448036-80-3
• 1-CYCLOHEXYL-3-[2-HYDROXY-2-(1-METHYLINDOL-3-YL)ETHYL]UREA
• 1-cyclohexyl-3-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]urea
• VU0536521-1
• 1-cyclohexyl-3-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)urea
• AKOS024538230
• F6200-3416

• Inchi： 1S/C18H25N3O2/c1-21-12-15(14-9-5-6-10-16(14)21)17(22)11-19-18(23)20-13-7-3-2-4-8-13/h5-6,9-10,12-13,17,22H,2-4,7-8,11H2,1H3,(H2,19,20,23)
• InChI Key： OHKONCBQIDXBNX-UHFFFAOYSA-N
• SMILES： OC(CNC(NC1CCCCC1)=O)C1=CN(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 315.19467705g/mol
• Monoisotopic Mass: 315.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-cyclohexyl-3-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylurea

Research Brief on 1-cyclohexyl-3-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylurea (CAS: 1448036-80-3): Recent Advances and Applications

The compound 1-cyclohexyl-3-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylurea (CAS: 1448036-80-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 1-cyclohexyl-3-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylurea as a promising scaffold for targeting protein-protein interactions (PPIs) involved in neurodegenerative diseases and cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a modulator of the p53-MDM2 interaction, a critical pathway in tumor suppression. The compound exhibited nanomolar affinity in vitro, with improved pharmacokinetic properties compared to earlier analogs.

Structural-activity relationship (SAR) analyses reveal that the cyclohexyl moiety and the hydroxyethylurea linkage contribute significantly to the compound's binding specificity. Molecular docking simulations suggest that the indole ring system forms key π-π stacking interactions with aromatic residues in target proteins, while the urea functionality participates in hydrogen bonding networks. These insights have guided recent optimization efforts, resulting in derivatives with enhanced blood-brain barrier permeability.

In the context of synthetic methodology, a novel asymmetric synthesis route for 1448036-80-3 was reported in ACS Catalysis (2024), featuring a biocatalytic dynamic kinetic resolution step that achieves >99% enantiomeric excess. This breakthrough addresses previous challenges in obtaining optically pure material for preclinical studies. Concurrently, metabolic stability studies using human liver microsomes indicate favorable Phase I metabolic profiles, with the primary metabolite retaining biological activity.

Emerging applications extend beyond oncology, with recent findings in Nature Chemical Biology (2024) describing the compound's ability to allosterically modulate serotonin receptors. This dual-target potential positions 1448036-80-3 as a valuable chemical probe for studying neuropsychiatric disorders. Current preclinical evaluation focuses on balancing its polypharmacology while minimizing off-target effects through rational drug design approaches.

The compound's physicochemical properties (logP = 2.8, PSA = 78 Ų) and in vivo efficacy data from rodent models support its progression toward Investigational New Drug (IND) application. However, challenges remain in formulation development due to its pH-dependent solubility. Ongoing research explores cocrystal engineering and nanoparticle delivery systems to address this limitation while maintaining the compound's unique pharmacological profile.